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Compound of Interest

Compound Name: 1,2-Dibromo-3,3-dimethylbutane

Cat. No.: B1595081

Application Notes and Protocols: 1,2-Dibromo-
3,3-dimethylbutane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 1,2-Dibromo-
3,3-dimethylbutane (CAS No. 640-21-1). Adherence to these protocols is crucial to ensure
personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

The following table summarizes the key quantitative data for 1,2-Dibromo-3,3-
dimethylbutane.
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Property Value

Molecular Formula CeH12Br2[1]

Molecular Weight 243.97 g/mol [1][2]
CAS Number 640-21-1[1][3]
Appearance Colorless liquid[4]
Boiling Point 73 °C at 3 mm Hg|[3][5]
Density 1.61 g/mL at 25 °C[3][5]
Refractive Index (n20/D) 1.5053[2][3]

Flash Point 183 °F[2][5]

Hazard Identification and Safety Precautions

1,2-Dibromo-3,3-dimethylbutane is a hazardous chemical that requires careful handling. The
primary hazards are summarized below.

GHS Hazard Statements:[1][2][5]

e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

Precautionary Statements:[2][5] A comprehensive list of precautionary statements can be found
in the safety data sheet. Key preventative measures include:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

Experimental Protocols

The following protocols detail the methodologies for safe handling, storage, and emergency
procedures.

A risk assessment should be conducted before handling. The following PPE is mandatory:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[6]

o Skin Protection:
o Wear fire/flame resistant and impervious clothing.[6]

o Handle with gloves that have been inspected prior to use. Gloves must satisfy the
specifications of EU Directive 89/686/EEC and the standard EN 374 derived from it.[6]

o Wash and dry hands thoroughly after handling.[6]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[6]

e Ventilation: Always handle 1,2-Dibromo-3,3-dimethylbutane in a well-ventilated area,
preferably within a chemical fume hood.[6][7]

e Dispensing:
o Use non-sparking tools to prevent ignition from electrostatic discharge.[6]

o Avoid the formation of aerosols and mists.[6]
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General Practices:

o

Avoid contact with skin, eyes, and clothing.[6][7]

[¢]

Do not breathe vapors or mists.[6][8]

[¢]

Wash hands thoroughly before breaks and immediately after handling the product.[8]

[e]

Do not eat, drink, or smoke in the handling area.[5]
Container: Store in the original, tightly closed container.[5][6]
Location:

o Store in a dry, cool, and well-ventilated place.[6][8]

o Keep in a dark place under an inert atmosphere.[9]

o Store in a locked-up area.[5][8]

Incompatible Materials: Store away from acids, bases, strong oxidizing agents, and strong
reducing agents.[8]

Environmental Precautions: Prevent the chemical from entering drains, as it should not be
released into the environment.[6]

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing. Get medical help if you feel unwell.[5][8]

Skin Contact: If on skin, wash with plenty of water. If skin irritation occurs, get medical help.
Take off contaminated clothing and wash it before reuse.[5]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[5][8]

Ingestion: If swallowed, rinse the mouth. Do NOT induce vomiting. Call a doctor or Poison
Control Center immediately.[6][8]
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e Spill Containment:

o

Ensure adequate ventilation and remove all sources of ignition.[6]

[¢]

Evacuate personnel to a safe area.[6]

[¢]

Prevent further leakage or spillage if it is safe to do so.[6]

[e]

Soak up with inert absorbent material (e.g., sand, silica gel).[8]
» Disposal:
o Collect the spilled material in suitable, closed containers for disposal.[6]

o Dispose of the contents and container to an approved waste disposal plant in accordance
with local, state, and federal regulations.[5][8]

Visual Workflow for Handling and Storage

The following diagram illustrates the logical workflow for the safe handling and storage of 1,2-
Dibromo-3,3-dimethylbutane.

Caption: Safe handling and storage workflow for 1,2-Dibromo-3,3-dimethylbutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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